3-(3-Bromophenyl)-6-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C15H9BrN4S
• Molecular Weight: 357.2 g/mol
• IUPAC Name: 3-(3-bromophenyl)-6-phenyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C15H9BrN4S/c16-12-8-4-7-11(9-12)13-17-18-15-20(13)19-14(21-15)10-5-2-1-3-6-10/h1-9H
• InChI Key: JRYUCNPGCNHEID-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=NN3C(=NN=C3S2)C4=CC(=CC=C4)Br

Description

3-(3-Bromophenyl)-6-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a compound with potential applications in scientific research.

Scientific Research Applications

3-(3-Bromophenyl)-6-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has potential applications in scientific research due to its ability to inhibit the activity of certain enzymes. It has been shown to inhibit the activity of acetylcholinesterase, an enzyme involved in the breakdown of the neurotransmitter acetylcholine. This inhibition can lead to increased levels of acetylcholine in the brain, which has potential implications for the treatment of Alzheimer's disease.

Mechanism of Action

The mechanism of action of 3-(3-Bromophenyl)-6-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves its ability to bind to the active site of acetylcholinesterase and inhibit its activity. This inhibition leads to an increase in the concentration of acetylcholine in the brain, which can improve cognitive function.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(3-Bromophenyl)-6-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole have been studied in animal models. It has been shown to improve cognitive function in rats, as well as reduce oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(3-Bromophenyl)-6-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its ability to inhibit acetylcholinesterase activity, which can be useful in studying the role of acetylcholine in cognitive function. However, one limitation is that the compound may have off-target effects on other enzymes, which could complicate data interpretation.

Future Directions

There are several future directions for research involving 3-(3-Bromophenyl)-6-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One area of interest is the development of more potent and selective inhibitors of acetylcholinesterase for the treatment of Alzheimer's disease. Another area of research is the exploration of the compound's potential effects on other neurotransmitter systems, such as the dopamine and serotonin systems. Additionally, the compound's anti-inflammatory and antioxidant properties could be further explored for potential therapeutic applications in neurological disorders.

Synthesis Methods

The synthesis of 3-(3-Bromophenyl)-6-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 3-bromobenzaldehyde and phenylhydrazine with thiocarbohydrazide in the presence of acetic acid and glacial acetic acid. The resulting product is then purified using column chromatography.